Cas no 181872-61-7 (Isoquinoline,4-methoxy-1-methyl-)
181872-61-7 structure
Product Name:Isoquinoline,4-methoxy-1-methyl-
CAS No:181872-61-7
MF:C11H11NO
MW:173.211142778397
CID:113734
PubChem ID:45091170
Update Time:2025-04-18
Isoquinoline,4-methoxy-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,4-methoxy-1-methyl-
- Isoquinoline, 4-methoxy-1-methyl- (9CI)
- 4-methoxy-1-methylisoquinoline
- SCHEMBL15116619
- 181872-61-7
-
- Inchi: 1S/C11H11NO/c1-8-9-5-3-4-6-10(9)11(13-2)7-12-8/h3-7H,1-2H3
- InChI Key: AZRMMKRVZUDNBC-UHFFFAOYSA-N
- SMILES: O(C)C1=CN=C(C)C2C=CC=CC=21
Computed Properties
- Exact Mass: 173.08413
- Monoisotopic Mass: 173.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
Isoquinoline,4-methoxy-1-methyl- Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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